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Compound of Interest

Compound Name: 4-Cyclopentylphenol

Cat. No.: B072727

Essential Safety and Handling Guide for 4-
Cyclopentylphenol

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate and essential safety and logistical
information for handling 4-Cyclopentylphenol, including detailed operational procedures and
disposal plans.

Chemical Identifier:
» Name: 4-Cyclopentylphenol
e CAS Number: 1518-83-8

e Molecular Formula: C11H140

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Cyclopentylphenol is classified as follows[1]:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-
Cyclopentylphenol. The following table outlines the recommended PPE.
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Body Part Recommended Protection Rationale
Chemical splash goggles or a )
) To protect against splashes
face shield worn over safety )
Eyes/Face that can cause serious eye
glasses that meet ANSI 2.87.1
irritation[1].
standards.
Chemical-resistant lab coat.
For potential splashes, a butyl To prevent skin contact which
Ski rubber or neoprene apron is can cause irritation[1]. Phenol
in
recommended. Long pants and its derivatives can be
and closed-toe shoes are absorbed through the skin.
mandatory.
For splash protection,
neoprene or double-gloving
with heavyweight disposable ] )
) ] To prevent direct skin contact
gloves is a good practice. For o ]
] ] and irritation[1]. Glove choice
more extensive handling, butyl
Hands should be based on the

rubber, Viton, or Silver Shield
gloves offer greater resistance.
Nitrile gloves are generally not
recommended for prolonged

contact with phenols.

specific operational context

and duration of exposure.

Respiratory

Work should be conducted in a
certified chemical fume hood.
[2] If a fume hood is not
available or if aerosolization is
likely, a NIOSH-approved
respirator with an appropriate
organic vapor cartridge is

necessary.

To prevent inhalation of vapors
or aerosols that may cause

respiratory irritation[1].

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
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Ensure a calibrated and certified chemical fume hood is used for all manipulations of 4-
Cyclopentylphenol.

Verify that an ANSI-approved safety shower and eyewash station are unobstructed and
within a 10-second travel distance[2][3].

Assemble a spill kit containing absorbent materials (e.g., sand, vermiculite), and a first aid kit
for phenol exposure, which should include polyethylene glycol 300 or 400 (PEG-300 or PEG-
400)[4][5].

. Handling:
Don all required PPE before entering the designated handling area.
When weighing or transferring the solid, do so within the fume hood to contain any dust.
If creating a solution, add 4-Cyclopentylphenol to the solvent slowly to avoid splashing.
Keep containers tightly closed when not in use to prevent sublimation and vapor release.
. Storage:
Store 4-Cyclopentylphenol in a cool, dry, and well-ventilated area.
Keep it away from heat, sparks, and open flames|[2].

Store separately from strong oxidizing agents, strong bases, and other incompatible
materials[3].

Ensure containers are stored at or below eye level to minimize the risk of spills from
dropping|[2].

Emergency Procedures

1. Spills:

o Small Spills (<50 mL): Absorb with an inert material like sand or vermiculite. Place the
absorbed material into a sealed, labeled container for hazardous waste disposal. Clean the
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spill area with soap and water[3].

o Large Spills (>50 mL): Evacuate the immediate area. If safe to do so, remove ignition
sources and increase ventilation. Contact your institution's Environmental Health & Safety
(EHS) department immediately[3].

2. Exposure:

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with
copious amounts of water for at least 15 minutes. If available, liberally apply polyethylene
glycol (PEG-300 or PEG-400) to the affected area. Seek immediate medical attention[2][4].

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention[2][3].

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention[2][6].

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention[6].

Disposal Plan
All waste containing 4-Cyclopentylphenol must be treated as hazardous waste.
1. Waste Collection:

o Collect all solid and liquid waste in separate, clearly labeled, and sealed containers that are
compatible with the chemical waste.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

« Contaminated labware (e.g., pipette tips, tubes) should be collected in a designated, sealed
container for hazardous waste disposal[2].

2. Final Disposal:
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e The preferred method for the disposal of phenol and related compounds is incineration at a
licensed chemical disposal facility[7].

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of 4-Cyclopentylphenol
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Safe Handling Workflow for 4-Cyclopentylphenol

Preparation

erify safety equipment
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\
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Caption: A flowchart illustrating the key steps and decision points for the safe handling of 4-
Cyclopentylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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